![molecular formula C26H37NO B1231553 (1S,3aR,4S,6S)-1,4,7-trimethyl-6-(2-methylprop-1-enyl)-9-pentyl-2,3,3a,4,5,6-hexahydro-1H-phenaleno[2,1-d]oxazole](/img/structure/B1231553.png)
(1S,3aR,4S,6S)-1,4,7-trimethyl-6-(2-methylprop-1-enyl)-9-pentyl-2,3,3a,4,5,6-hexahydro-1H-phenaleno[2,1-d]oxazole
Overview
Description
(1S,3aR,4S,6S)-1,4,7-trimethyl-6-(2-methylprop-1-enyl)-9-pentyl-2,3,3a,4,5,6-hexahydro-1H-phenaleno[2,1-d]oxazole is a natural product found in Antillogorgia elisabethae with data available.
Scientific Research Applications
1. Synthesis and Structural Analysis
- The compound has been utilized in the synthesis of new Thiazolyl-Indazole derivatives, showcasing its versatility in creating complex molecular structures (N’ait Ousidi et al., 2020).
2. Biological Activity Studies
- Research into isoquinoline alkaloids, including oxazole derivatives, has explored their photoprotection, antioxidant capacity, and toxicity, highlighting their potential biological and medicinal applications (Sobarzo-Sánchez et al., 2012).
3. Advanced Imaging Techniques
- The molecule has been investigated for its potential in imaging studies, particularly in the context of positron emission tomography, demonstrating its utility in advanced medical diagnostics (Ogawa et al., 2001).
4. Luminescent Properties
- Studies on imidazole and oxazole-based heterocycles, including this compound, have shown their potential in developing photoluminescent materials, which could be used in various technological applications (Eseola et al., 2011).
5. Anticancer and Antimicrobial Applications
- Recent research has synthesized and evaluated 1,3-oxazole clubbed pyridyl-pyrazolines, indicating the compound’s potential in developing new anticancer and antimicrobial agents (Katariya et al., 2021).
properties
Product Name |
(1S,3aR,4S,6S)-1,4,7-trimethyl-6-(2-methylprop-1-enyl)-9-pentyl-2,3,3a,4,5,6-hexahydro-1H-phenaleno[2,1-d]oxazole |
|---|---|
Molecular Formula |
C26H37NO |
Molecular Weight |
379.6 g/mol |
IUPAC Name |
(1S,3aR,4S,6S)-1,4,7-trimethyl-6-(2-methylprop-1-enyl)-9-pentyl-2,3,3a,4,5,6-hexahydro-1H-phenaleno[2,1-d][1,3]oxazole |
InChI |
InChI=1S/C26H37NO/c1-7-8-9-10-21-27-25-18(6)23-19(13-15(2)3)14-17(5)20-12-11-16(4)22(24(20)23)26(25)28-21/h13,16-17,19-20H,7-12,14H2,1-6H3/t16-,17-,19+,20+/m0/s1 |
InChI Key |
OZVSXKKOLMOAHF-RAUXBKROSA-N |
Isomeric SMILES |
CCCCCC1=NC2=C(O1)C3=C4[C@H](CC[C@@H]3C)[C@H](C[C@H](C4=C2C)C=C(C)C)C |
SMILES |
CCCCCC1=NC2=C(O1)C3=C4C(CCC3C)C(CC(C4=C2C)C=C(C)C)C |
Canonical SMILES |
CCCCCC1=NC2=C(O1)C3=C4C(CCC3C)C(CC(C4=C2C)C=C(C)C)C |
synonyms |
homopseudopteroxazole |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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